3-[1-benzyl-3-(2-methoxyethyl)-1H-1,2,4-triazol-5-yl]-2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one

• IUPAC Name: 3-[2-benzyl-5-(2-methoxyethyl)-1,2,4-triazol-3-yl]-2-methyl-6,7-dihydro-5H-1-benzofuran-4-one
• InChI: InChI=1S/C21H23N3O3/c1-14-19(20-16(25)9-6-10-17(20)27-14)21-22-18(11-12-26-2)23-24(21)13-15-7-4-3-5-8-15/h3-5,7-8H,6,9-13H2,1-2H3
• InChI Key: WOYBWKYPCBXCDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)CCCC2=O)C3=NC(=NN3CC4=CC=CC=C4)CCOC
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

The compound of interest belongs to a class of chemicals with potential significance in pharmaceutical and material science research due to its unique molecular structure. It incorporates elements of benzofuran and triazole, suggesting potential for diverse chemical reactions and properties.

Synthesis Analysis

The synthesis of related benzofuran derivatives involves strategic chemical reactions aiming at constructing the benzofuran core, followed by functionalization to introduce triazole units. Typical methods involve cyclization reactions, possibly starting from salicylaldehyde derivatives or through palladium-catalyzed reactions for complex benzofuran scaffolds (Gao et al., 2013; Zhu et al., 2023).

Molecular Structure Analysis

Molecular structure analysis of similar compounds reveals detailed insights into their conformations and electronic structures through spectroscopic methods and quantum chemical calculations. Techniques such as NMR, IR, and single-crystal X-ray diffraction are employed to elucidate the structures, supported by DFT calculations to understand the electronic properties (Gökce et al., 2014).

Chemical Reactions and Properties

Benzofuran derivatives participate in a range of chemical reactions, including nucleophilic substitutions and cycloadditions, facilitating the introduction of various functional groups. The presence of the triazole ring further contributes to their reactivity, enabling interactions with metals and other organic molecules for potential catalysis and material science applications (Abdel-Wahab et al., 2023).

Physical Properties Analysis

The physical properties of benzofuran and triazole derivatives, such as melting points, solubility, and crystallinity, are influenced by their molecular structure and substituents. These properties are crucial for determining their suitability in various applications, from pharmaceuticals to materials (Halim & Ibrahim, 2022).